Cas no 1060252-99-4 (1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[(5-methylthiophen-2-yl)sulfonyl]piperazine)

• Product Name: 1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[(5-methylthiophen-2-yl)sulfonyl]piperazine
• CAS No: 1060252-99-4
• MF: C₁₇H₂₀N₆O₂S₂
• MW: 404.509699821472
• CID: 5779130
• Update Time: 2025-05-30

1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[(5-methylthiophen-2-yl)sulfonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-6-[4-(5-methylthiophen-2-yl)sulfonylpiperazin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• 1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[(5-methylthiophen-2-yl)sulfonyl]piperazine

• Inchi： 1S/C17H20N6O2S2/c1-12-2-7-16(26-12)27(24,25)22-10-8-21(9-11-22)15-6-5-14-18-19-17(13-3-4-13)23(14)20-15/h2,5-7,13H,3-4,8-11H2,1H3
• InChI Key： NCUSYYAWRXWFMM-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3CC3)N1N=C(N1CCN(S(C3SC(C)=CC=3)(=O)=O)CC1)C=C2

Additional information on 1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[(5-methylthiophen-2-yl)sulfonyl]piperazine

Compound CAS No. 1060252-99-4: 1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[(5-methylthiophen-2-yl)sulfonyl]piperazine

The compound CAS No. 1060252-99-4, also known as 1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[(5-methylthiophen-2-yl)sulfonyl]piperazine, is a highly specialized chemical entity with significant potential in the field of drug discovery and development. This compound belongs to the class of piperazine derivatives, which are widely explored for their diverse biological activities and therapeutic applications.

The molecular structure of this compound is characterized by a piperazine ring system substituted with a [1,2,4]triazolo[4,3-b]pyridazine moiety at position 1 and a (5-methylthiophen-2-yl)sulfonyl group at position 4. The presence of these functional groups imparts unique physicochemical properties and bioavailability profiles to the molecule. Recent studies have highlighted the importance of such structural features in enhancing the pharmacokinetic properties and reducing off-target effects in preclinical models.

One of the most notable aspects of this compound is its potential as a kinase inhibitor. Kinases are critical enzymes involved in various cellular processes, including signal transduction and cell proliferation. By targeting specific kinases, this compound could potentially be developed into a novel therapeutic agent for treating conditions such as cancer and inflammatory diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various kinase targets with high accuracy. For instance, molecular docking studies have revealed that the [1,2,4]triazolo[4,3-b]pyridazine moiety plays a pivotal role in stabilizing interactions within the active site of target kinases. Furthermore, the sulfonyl group at position 4 contributes to the overall hydrophilicity of the molecule, enhancing its solubility and permeability across biological membranes.

In addition to its kinase inhibitory properties, this compound has shown promising results in preclinical studies targeting other therapeutic areas. For example, investigations into its anti-inflammatory activity have demonstrated its ability to suppress pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it could be a potential candidate for treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. Key steps include the formation of the piperazine ring system through nucleophilic substitution reactions and the subsequent introduction of the [1,2,4]triazolo[4,3-b]pyridazine moiety via cyclization reactions under specific conditions. The integration of these functional groups requires precise control over reaction conditions to ensure optimal yields and product purity.

Recent research has also focused on optimizing the synthetic pathway for this compound to improve scalability and reduce production costs. For instance, green chemistry approaches such as catalytic hydrogenation and microwave-assisted synthesis have been explored to enhance reaction efficiency while minimizing environmental impact.

In terms of pharmacokinetics, studies have shown that this compound exhibits favorable absorption profiles in preclinical models. Its ability to permeate through cellular membranes is attributed to its balanced hydrophilic-hydrophobic nature. However, further investigations are required to evaluate its bioavailability in humans and assess its suitability for oral administration.

The safety profile of this compound has been evaluated through acute toxicity studies in rodent models. Results indicate that it demonstrates low toxicity at therapeutic concentrations, suggesting a favorable safety margin for potential clinical use.

In conclusion, CAS No. 1060252-99-based compounds represent a promising class of molecules with diverse therapeutic applications across multiple disease areas. Continued research into their biological mechanisms and optimization of their pharmacokinetic properties will be essential for advancing them into clinical development.